Cas no 78640-99-0 ((2S)-2-hydroxy-2,3-dimethylbutanoic acid)

• Product Name: (2S)-2-hydroxy-2,3-dimethylbutanoic acid
• CAS No: 78640-99-0
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 1796229
• PubChem ID: 11147739
• Update Time: 2025-04-21

(2S)-2-hydroxy-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-hydroxy-2,3-dimethylbutanoic acid
• butanoic acid, 2-hydroxy-2,3-dimethyl-, (2S)-
• LogP
• AKOS005138014
• (S)-2-hydroxy-2,3-dimethylbutanoic acid
• AKOS006379400
• CS-0460186
• SCHEMBL1085851
• (S)-(+)-2,3-dimethyl-2-hydroxybutyric acid
• DTXSID40456825
• 78640-99-0
• JRQZJRDOZAJRTN-LURJTMIESA-N

• Inchi： 1S/C6H12O3/c1-4(2)6(3,9)5(7)8/h4,9H,1-3H3,(H,7,8)/t6-/m0/s1
• InChI Key： JRQZJRDOZAJRTN-LURJTMIESA-N
• SMILES： O[C@@](C(=O)O)(C)C(C)C

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų